![molecular formula C20H14N6S3 B1243651 4-({[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]methylene}amino)-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione](/img/structure/B1243651.png)
4-({[1-phenyl-3-(2-thienyl)-1H-pyrazol-4-yl]methylene}amino)-5-(2-thienyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
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Overview
Description
4-[(1-phenyl-3-thiophen-2-yl-4-pyrazolyl)methylideneamino]-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione is a ring assembly and a member of pyrazoles.
Scientific Research Applications
Structural Characterization and Synthesis
- This compound has been synthesized and characterized using techniques like FT-IR, NMR spectroscopy, and mass spectrometry. It's been studied for its interaction with human prostaglandin reductase, suggesting potential inhibitory action (Nayak & Poojary, 2019).
Antibacterial Properties
- A series of derivatives of this compound have shown good antibacterial activity against various bacteria, including Staphylococcus aureus and Escherichia coli (Nayak & Poojary, 2020).
Antioxidant Activity
- Some related 1,2,4-triazole derivatives have been screened for free radical scavenging activity, indicating the potential for antioxidant properties (Tumosienė et al., 2014).
Cytotoxicity Studies
- Certain derivatives have been evaluated for cytotoxicity, with some showing high cytotoxicity against immunocompetent cells, which could be relevant for cancer research (Mavrova et al., 2009).
Supramolecular Assembly
- Studies on the molecular structure of similar triazole derivatives provide insights into their supramolecular assembly, which can be crucial for understanding how these compounds interact at the molecular level (Artime et al., 2018).
Antimicrobial Evaluation
- Several related compounds have been synthesized and tested for antimicrobial activity, contributing to the field of infectious disease research (Prakash et al., 2011).
Synthesis and Characterization
- Comprehensive synthesis and characterization of such compounds add to the knowledge base in organic chemistry and pharmacology (Abdel-Wahab & El-Ahl, 2010).
X-ray Crystallography
- The use of X-ray crystallography to study the structure of related compounds aids in understanding their chemical behavior and potential applications (Wawrzycka-Gorczyca & Siwek, 2011).
Properties
Molecular Formula |
C20H14N6S3 |
---|---|
Molecular Weight |
434.6 g/mol |
IUPAC Name |
4-[(E)-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)methylideneamino]-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione |
InChI |
InChI=1S/C20H14N6S3/c27-20-23-22-19(17-9-5-11-29-17)26(20)21-12-14-13-25(15-6-2-1-3-7-15)24-18(14)16-8-4-10-28-16/h1-13H,(H,23,27)/b21-12+ |
InChI Key |
RQEAZYGFPYYARZ-CIAFOILYSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=CS3)/C=N/N4C(=NNC4=S)C5=CC=CS5 |
SMILES |
C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=CS3)C=NN4C(=NNC4=S)C5=CC=CS5 |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=CS3)C=NN4C(=NNC4=S)C5=CC=CS5 |
solubility |
0.2 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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